![molecular formula C5H5BrF2N2 B596695 4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole CAS No. 1215295-92-3](/img/structure/B596695.png)
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole
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Overview
Description
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole is a chemical compound with the molecular weight of 196.98 . The IUPAC name for this compound is 4-bromo-1-(difluoromethyl)-1H-pyrazole . The InChI code for this compound is 1S/C4H3BrF2N2/c5-3-1-8-9(2-3)4(6)7/h1-2,4H .
Molecular Structure Analysis
The molecular structure of 4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole can be represented by the InChI code 1S/C4H3BrF2N2/c5-3-1-8-9(2-3)4(6)7/h1-2,4H .Physical And Chemical Properties Analysis
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole is a solid at room temperature . It has a molecular weight of 196.98 . The compound is stored at ambient temperature .Scientific Research Applications
Synthesis and Antifungal Activity
A novel series of compounds related to 4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole demonstrated significant antifungal activities against several phytopathogenic fungi. This included a specific compound exhibiting higher antifungal activity than the commercial fungicide boscalid. The study utilized Topomer CoMFA for a three-dimensional quantitative structure-activity relationship model, suggesting potential agricultural applications for controlling fungal pathogens (Shijie Du et al., 2015).
Chemical Synthesis and Functionalization
Research into the functionalization of pyrazoles, including derivatives of 4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole, has shown the versatility of these compounds in organic synthesis. For example, the selective functionalization of trifluoromethyl-substituted pyrazoles has been demonstrated, allowing for regioflexible conversion into various isomeric forms depending on the reagents used. This highlights the potential for these compounds in the development of new chemical entities and synthetic pathways (M. Schlosser et al., 2002).
Antimicrobial Properties
A study on the synthesis and evaluation of new pyrazole derivatives, including those related to 4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole, showed potent antimicrobial activity. This suggests the potential application of these compounds in the development of new antimicrobial agents, which is crucial in the fight against drug-resistant bacteria and fungi (R. Pundeer et al., 2013).
Structural Studies and Tautomerism
The structure and tautomerism of 4-bromo substituted 1H-pyrazoles, including compounds similar to 4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole, have been examined. These studies contribute to a deeper understanding of the chemical behavior and properties of these compounds, which is essential for their application in various scientific research fields (S. Trofimenko et al., 2007).
Safety and Hazards
properties
IUPAC Name |
4-bromo-1-(difluoromethyl)-3-methylpyrazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrF2N2/c1-3-4(6)2-10(9-3)5(7)8/h2,5H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRXSLMHZTLIPNE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1Br)C(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrF2N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40673671 |
Source
|
Record name | 4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40673671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.01 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole | |
CAS RN |
1215295-92-3 |
Source
|
Record name | 4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40673671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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